11-Methylhentriacontane

• CAS No.: 35799-05-4
• Molecular Formula: C32H66
• Molecular Weight: 450.9 g/mol
• IUPAC Name: 11-methylhentriacontane
• InChI: InChI=1S/C32H66/c1-4-6-8-10-12-14-15-16-17-18-19-20-21-22-23-25-27-29-31-32(3)30-28-26-24-13-11-9-7-5-2/h32H,4-31H2,1-3H3
• InChI Key: WQADHJCGDFMXOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCC(C)CCCCCCCCCC

Description

11-Methylhentriacontane is a long-chain hydrocarbon with the molecular formula C₃₂H₆₆ and a molecular weight of 450.8664 g/mol . It is also known by other names such as Hentriacontane, 11-methyl and Hentricosane, 11-methyl . This compound is a member of the alkane family, characterized by its saturated carbon chain.

Preparation Methods

The synthesis of 11-Methylhentriacontane typically involves the alkylation of hentriacontane with a methyl group at the 11th carbon position. The reaction conditions often include the use of strong acids or bases as catalysts to facilitate the alkylation process . Industrial production methods may involve fractional distillation of crude oil, followed by chemical modification to introduce the methyl group at the desired position .

Chemical Reactions Analysis

11-Methylhentriacontane, being a saturated hydrocarbon, primarily undergoes substitution reactions . Common reagents used in these reactions include halogens (e.g., chlorine, bromine) under UV light to form haloalkanes . The major products formed from these reactions are haloalkanes and hydrogen halides . Additionally, it can undergo oxidation reactions in the presence of strong oxidizing agents like potassium permanganate or chromic acid , leading to the formation of carboxylic acids .

Scientific Research Applications

11-Methylhentriacontane has several applications in scientific research:

Chemistry: It is used as a reference standard in gas chromatography for the analysis of complex mixtures.

Biology: It serves as a model compound for studying the behavior of long-chain hydrocarbons in biological systems.

Medicine: Research is ongoing to explore its potential as a biomarker for certain diseases.

Industry: It is utilized in the manufacture of lubricants and waxes due to its high melting point and stability.

Mechanism of Action

The mechanism by which 11-Methylhentriacontane exerts its effects is primarily through hydrophobic interactions . Its long hydrocarbon chain allows it to interact with other hydrophobic molecules, influencing their behavior and properties . In biological systems, it can integrate into cell membranes , affecting their fluidity and function .

Comparison with Similar Compounds

11-Methylhentriacontane can be compared with other long-chain alkanes such as hentriacontane and dotriacontane . While these compounds share similar physical properties, this compound is unique due to the presence of a methyl group at the 11th position, which can influence its chemical reactivity and interaction with other molecules . Similar compounds include:

• Hentriacontane (C₃₁H₆₄)
• Dotriacontane (C₃₂H₆₆)
• Tritriacontane (C₃₃H₆₈)